Cas no 182347-24-6 (2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate)

• Product Name: 2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate
• CAS No: 182347-24-6
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 4771162
• PubChem ID: 60020448
• Update Time: 2025-10-28

2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethoxy)ethyl 4-methylbenzenesulfonate
• Azide-PEG2-Tos
• N3-PEG2-Tos
• 5-azido-3-oxa-pentyl p-toluenesulfonate
• J3.610.746D
• p-Toluenesulfonic acid (2-(2-azidoethoxy)ethyl) ester
• Toluene-4-Sulfonic Acid 2-(2-Azido-Ethoxy)-Ethyl Ester
• DB-191444
• MFCD27946436
• SCHEMBL13497897
• 182347-24-6
• BP-26121
• SY318723
• 2-(2-Azidoethoxy)ethyl4-methylbenzenesulfonate
• 1-[2-(2-azidoethoxy)ethoxysulfonyl]-4-methylbenzene
• F80755
• RJYBZWIZGFXXPN-UHFFFAOYSA-N
• Azido-PEG2-tosylate
• 2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate

• Inchi： 1S/C11H15N3O4S/c1-10-2-4-11(5-3-10)19(15,16)18-9-8-17-7-6-13-14-12/h2-5H,6-9H2,1H3
• InChI Key： RJYBZWIZGFXXPN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 285.07832714 g/mol
• Monoisotopic Mass: 285.07832714 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.32
• XLogP3: 2.3
• Topological Polar Surface Area: 75.3

Additional information on 2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate

Comprehensive Overview of 2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate (CAS No. 182347-24-6)

2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate (CAS No. 182347-24-6) is a specialized organic compound widely utilized in synthetic chemistry, bioconjugation, and material science. Its unique structure, featuring an azido group and a tosylate moiety, makes it a versatile intermediate for click chemistry applications, polymer modifications, and pharmaceutical research. The compound's molecular formula, C₁₁H₁₅N₃O₄S, reflects its balanced reactivity and stability, enabling precise functionalization in complex molecular architectures.

In recent years, the demand for azide-containing compounds like 2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate has surged due to their pivotal role in bioorthogonal chemistry. Researchers frequently search for "click chemistry reagents" or "azido-tosylate derivatives" to explore applications in drug delivery systems, surface modifications, and biomaterial engineering. This compound's ability to participate in Staudinger ligation or copper-catalyzed azide-alkyne cycloaddition (CuAAC) aligns with trends in targeted therapeutics and diagnostic probe development.

The synthesis of 2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate involves controlled reactions to ensure high purity, a critical factor for laboratories focusing on high-throughput screening or proteomics. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity. Users often inquire about "storage conditions for azido compounds"—recommendations typically include protection from light and moisture at low temperatures to preserve reactivity.

Beyond academia, industries leverage this compound for polymer crosslinking and surface functionalization, addressing needs in smart coatings and adhesive technologies. Its compatibility with PEGylation strategies further enhances its utility in biocompatible material design. Discussions on platforms like ResearchGate highlight queries such as "alternative tosylating agents" or "non-toxic azide precursors," underscoring its relevance in green chemistry initiatives.

Safety protocols for handling 2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate emphasize standard laboratory practices, avoiding direct exposure. While not classified as hazardous under normal conditions, its azide functionality warrants careful thermal management during reactions. Recent publications cite its use in nanoparticle conjugation, responding to the growing interest in "targeted cancer therapies" and "imaging contrast agents."

In summary, 2-(2-Azidoethoxy)ethyl 4-methylbenzenesulfonate (CAS No. 182347-24-6) bridges fundamental research and industrial innovation, driven by its dual-reactive groups. As click chemistry evolves, this compound remains a cornerstone for advancements in bioconjugation and functional material development, answering contemporary scientific challenges with precision.